Cas no 32503-34-7 (Tetrahexylammonium Hydrogensulfate)

Tetrahexylammonium hydrogensulfate is a quaternary ammonium salt with the molecular formula C₂₄H₅₂NO₄S. It is commonly utilized as a phase-transfer catalyst (PTC) in organic synthesis due to its ability to facilitate reactions between immiscible phases. The compound exhibits high thermal stability and solubility in both organic and aqueous media, making it effective for alkylation, esterification, and other nucleophilic substitution reactions. Its hydrophobic hexyl chains enhance partitioning into organic phases, while the hydrogensulfate anion provides mild acidity, enabling its use in acid-catalyzed processes. The product is valued for its efficiency in improving reaction yields and selectivity under mild conditions.
Tetrahexylammonium Hydrogensulfate structure
32503-34-7 structure
Product Name:Tetrahexylammonium Hydrogensulfate
CAS No:32503-34-7
MF:C24H53NO4S
MW:451.746927022934
MDL:MFCD00037675
CID:53909
PubChem ID:24888876
Update Time:2025-05-20

Tetrahexylammonium Hydrogensulfate Chemical and Physical Properties

Names and Identifiers

    • Tetra-n-hexylammonium hydrogen sulfate
    • Tetra-n-hexylammonium hydrogen sulphate
    • Tetrahexylammonium bisulfate
    • Tetrahexylammonium Hydrogen Sulfate
    • hydrogen sulfate,tetrahexylazanium
    • 3-(Triethoxysilyl)propyl isocyanate
    • Tetrahexylammonium hydrogensulphate
    • THAHS
    • Tetrahexylammonium hydrogen sulphate
    • 32503-34-7
    • RULHPTADXJPDSN-UHFFFAOYSA-M
    • Tetrahexylammonium hydrogensulfate
    • TETRAHEXYLAMMONIUMHYDROGENSULFATE
    • FT-0747040
    • MFCD00037675
    • SY106363
    • Tetra-N-heptylammonium hydrogen sulfate
    • T3495
    • 1-Hexanaminium, N,N,N-trihexyl-, sulfate (1:1)
    • DTXSID00890827
    • tetra-n-hexyl-ammonium hydrogensulphate
    • AKOS025295146
    • J-018764
    • hydrogen sulfate;tetrahexylazanium
    • CS-0137573
    • Tetrahexylammonium Hydrogensulfate
    • MDL: MFCD00037675
    • Inchi: 1S/C24H52N.H2O4S/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;1-5(2,3)4/h5-24H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
    • InChI Key: RULHPTADXJPDSN-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])O.[N+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCC

Computed Properties

  • Exact Mass: 451.37000
  • Monoisotopic Mass: 354.409976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 257
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • Color/Form: White crystalline powder
  • Melting Point: 98°C(lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 85.81000
  • LogP: 8.20980
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity

Tetrahexylammonium Hydrogensulfate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:4° CStore…,-4℃Store…Better

Tetrahexylammonium Hydrogensulfate Pricemore >>

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Tetrahexylammonium Hydrogensulfate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:32503-34-7)Tetrahexylammonium hydrogensulphate
Order Number:1604623
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:32503-34-7)Tetrahexylammonium hydrogensulphate
Order Number:LE332;LE1604623
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Tetrahexylammonium Hydrogensulfate

Comprehensive Overview of Tetrahexylammonium Hydrogensulfate (CAS No. 32503-34-7): Properties, Applications, and Industry Insights

Tetrahexylammonium hydrogensulfate (CAS No. 32503-34-7) is a quaternary ammonium salt with significant relevance in industrial and research applications. This compound, characterized by its hydrogensulfate anion and tetrahexylammonium cation, is widely utilized in catalysis, phase-transfer reactions, and electrochemical studies. Its unique chemical structure enables it to act as an efficient phase-transfer catalyst (PTC), a property highly sought after in organic synthesis and green chemistry initiatives.

In recent years, the demand for tetrahexylammonium-based compounds has surged due to their role in sustainable chemical processes. Researchers and manufacturers are increasingly focusing on eco-friendly catalysts, aligning with global trends like the circular economy and green chemistry. Searches for "biodegradable phase-transfer catalysts" or "non-toxic quaternary ammonium salts" reflect this shift. Tetrahexylammonium hydrogensulfate fits into this narrative due to its potential for recyclability and reduced environmental impact compared to traditional catalysts.

The compound’s physical and chemical properties further enhance its applicability. With a molecular formula of C24H52NO4S, it exhibits excellent solubility in polar solvents, making it ideal for homogeneous catalysis. Its thermal stability (up to 200°C) allows for use in high-temperature reactions, a feature frequently queried in search engines like "high-stability PTCs for industrial use". Additionally, its low volatility minimizes workplace exposure risks, addressing occupational safety concerns.

One of the most discussed applications of Tetrahexylammonium hydrogensulfate is in electrochemical sensors. With the rise of IoT-enabled devices and wearable health monitors, this compound’s ability to modify electrode surfaces has garnered attention. Searches for "ammonium salts in biosensors" or "quaternary ammonium-based electrode materials" highlight this niche. Its role in enhancing signal sensitivity aligns with advancements in point-of-care diagnostics, a hotspot in medical technology.

From a commercial perspective, 32503-34-7 is often compared to alternatives like tetrabutylammonium salts. Users frequently search for "tetrahexyl vs. tetrabutyl ammonium catalysts" to evaluate cost-performance trade-offs. While tetrahexylammonium hydrogensulfate offers superior lipophilicity for certain reactions, its price point remains a consideration. Suppliers emphasizing bulk pricing or custom synthesis can leverage these search trends to target niche markets.

Quality control and analytical methods for CAS 32503-34-7 are another area of interest. HPLC and NMR are standard techniques, but queries like "purity analysis of quaternary ammonium salts" indicate demand for accessible protocols. Regulatory compliance, particularly concerning REACH and FDA-approved excipients, is also a recurring theme in user searches, reflecting industry priorities.

Looking ahead, innovations in ionic liquid formulations and nanomaterial synthesis are expected to drive further adoption of tetrahexylammonium hydrogensulfateenergy-efficient processes and waste reduction, this compound’s versatility positions it as a key player in next-generation chemical solutions.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:32503-34-7)Tetrahexylammonium hydrogensulphate
1604623
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:32503-34-7)Tetrahexylammonium hydrogensulphate
LE332;LE1604623
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email